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Compound of Interest

Compound Name: 2-Methoxyestradiol-13C,d3

Cat. No.: B15088212

For researchers, scientists, and drug development professionals, obtaining high-quality,
isotopically labeled compounds is crucial for accurate and reliable experimental results. This
guide provides an in-depth overview of the commercial availability of 2-Methoxyestradiol-
13C,d3, a valuable tool for studies involving drug metabolism, pharmacokinetics (DMPK), and
as an internal standard in mass spectrometry-based quantification.

Commercial Availability

2-Methoxyestradiol-13C,d3 is a specialized, isotopically labeled version of the endogenous
estradiol metabolite, 2-Methoxyestradiol (2-ME2). Due to its specific nature, it is not commonly
available as a stock item from major chemical suppliers. However, several companies
specializing in stable isotope labeling and custom synthesis are potential sources for this
compound.

One specific listing for 2-Methoxy-[13C,d3]-estradiol was identified from BePure, with the
following details:

e Product Number: MCD-2050-1mg
e CAS Number: 1217470-09-1

It is important to note that the inventory for this product was listed as zero, suggesting it may be
available through custom synthesis or is currently out of stock.
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The following table summarizes potential commercial suppliers for 2-Methoxyestradiol-
13C,d3, primarily through custom synthesis services. Researchers are advised to contact these
companies directly to inquire about synthesis capabilities, pricing, and availability.
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Supplier

Service Type

Website/Contact
Information

Notes

BePure

Listed Product

Inquire via website

Listed as MCD-2050-
1mg, CAS 1217470-
09-1, but inventory
was zero at the time
of this guide's

compilation.

MedChemExpress

Custom Synthesis

--INVALID-LINK--

Lists other
isotopologues of 2-
Methoxyestradiol
(e.q., 2-
Methoxyestradiol-
13C6), indicating
capabilities in this
area. A quote for
custom synthesis

would be required.

Cambridge Isotope

Laboratories, Inc.

Custom Synthesis

--INVALID-LINK--

A leading producer of
stable isotope-labeled
compounds with
extensive custom

synthesis services.

BOC Sciences

Custom Synthesis

--INVALID-LINK--

Offers custom stable
isotope labeling
services for a wide
range of small

molecules.

Toronto Research

Chemicals

Custom Synthesis

--INVALID-LINK--

Specializes in the
synthesis of complex
organic chemicals for

biomedical research.
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Experimental Protocols

The primary application for 2-Methoxyestradiol-13C,d3 is as an internal standard in
quantitative bioanalytical methods, such as liquid chromatography-tandem mass spectrometry
(LC-MS/MS), to determine the concentration of unlabeled 2-Methoxyestradiol in biological
matrices. The following is a detailed, adaptable protocol based on established methods for the
guantification of 2-Methoxyestradiol in human plasma.[1]

Protocol: Quantification of 2-Methoxyestradiol in Human
Plasma using LC-MS/MS

1. Objective: To accurately measure the concentration of 2-Methoxyestradiol in human plasma
samples.

2. Materials and Reagents:

¢ Human plasma (and control plasma for calibration standards)
o 2-Methoxyestradiol (unlabeled analytical standard)

e 2-Methoxyestradiol-13C,d3 (internal standard)

e Methanol (HPLC grade)

o Water (HPLC grade)

o Ethyl acetate (analytical grade)

e Zorbax Eclipse C18 column (2.1 x 50 mm, 5 um) or equivalent
3. Preparation of Standard and Quality Control (QC) Samples:

e Prepare a stock solution of 2-Methoxyestradiol and 2-Methoxyestradiol-13C,d3 in
methanol.

o Serially dilute the 2-Methoxyestradiol stock solution with control human plasma to create
calibration standards at concentrations ranging from 1 to 100 ng/mL.
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Prepare QC samples at low, medium, and high concentrations in a similar manner.
. Sample Preparation (Liquid-Liquid Extraction):

To 0.3 mL of plasma sample (calibration standard, QC, or unknown), add a known amount of
the 2-Methoxyestradiol-13C,d3 internal standard solution.

Add 1.5 mL of ethyl acetate to the plasma sample.
Vortex for 1 minute to ensure thorough mixing.
Centrifuge at 10,000 rpm for 5 minutes to separate the organic and aqueous layers.
Carefully transfer the upper organic layer (ethyl acetate) to a clean tube.
Evaporate the ethyl acetate to dryness under a gentle stream of nitrogen at 40°C.
Reconstitute the dried extract in 100 pL of the mobile phase.
. LC-MS/MS Analysis:
Liquid Chromatography (LC):
o Column: Zorbax Eclipse C18 (2.1 x 50 mm, 5 um)
o Mobile Phase: Gradient elution with methanol and water.
o Flow Rate: 0.25 mL/min
o Injection Volume: 10 pL
Mass Spectrometry (MS/MS):

o lonization Mode: Atmospheric Pressure Chemical lonization (APCI) or Electrospray
lonization (ESI), positive ion mode.

o Multiple Reaction Monitoring (MRM) Transitions:

© 2025 BenchChem. All rights reserved. 5/10 Tech Support


https://www.benchchem.com/product/b15088212?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15088212?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

» 2-Methoxyestradiol: Monitor the transition of the parent ion to a specific product ion
(e.g., m/z 303.1 - 136.8).[1]

» 2-Methoxyestradiol-13C,d3: Monitor the corresponding transition for the labeled
internal standard (the exact m/z values will depend on the position of the labels).

o Optimize MS parameters (e.g., collision energy, declustering potential) for maximum signal
intensity.

6. Data Analysis:

o Construct a calibration curve by plotting the peak area ratio of 2-Methoxyestradiol to 2-
Methoxyestradiol-13C,d3 against the concentration of the calibration standards.

o Determine the concentration of 2-Methoxyestradiol in the unknown samples by interpolating
their peak area ratios from the calibration curve.

Signaling Pathways of 2-Methoxyestradiol

2-Methoxyestradiol exerts its biological effects through various signaling pathways, primarily
impacting cell proliferation, apoptosis, and angiogenesis. Understanding these pathways is
crucial for researchers investigating its therapeutic potential.
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Caption: Overview of 2-Methoxyestradiol's multifaceted mechanism of action.

The diagram above illustrates the three primary mechanisms by which 2-Methoxyestradiol is
believed to exert its anti-cancer and anti-angiogenic effects. It disrupts microtubule formation
leading to cell cycle arrest, induces apoptosis through the generation of reactive oxygen
species (ROS) and subsequent activation of the JNK pathway, and inhibits angiogenesis by
downregulating Hypoxia-Inducible Factor 1-alpha (HIF-1a) and Vascular Endothelial Growth
Factor (VEGF).
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Caption: Experimental workflow for the quantification of 2-Methoxyestradiol.
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This workflow diagram outlines the key steps in the bioanalytical method for quantifying 2-
Methoxyestradiol in a biological matrix. The process begins with the addition of the isotopically
labeled internal standard to the sample, followed by extraction, concentration, and analysis by
LC-MS/MS. The use of the internal standard is critical for correcting for variations in sample
processing and instrument response, thereby ensuring accurate quantification.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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